Cas no 3913-81-3 (trans-2-Decenal Standard)

• Product Name: trans-2-Decenal Standard
• CAS No: 3913-81-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00014679
• CID: 44581
• PubChem ID: 24858347
• Update Time: 2025-08-05

trans-2-Decenal Standard Chemical and Physical Properties

Names and Identifiers

• (E)-Dec-2-enal
• trans-2-Decenal
• 3-Heptylacrolein
• 2-trans-decenal
• T2 DECENAL
• trans-2-Decenal? (contains trans-2-Decenal Diethyl Acetal)
• trans-dec-2-en-1-al
• trans-2-Decenyl Aldehyde (contains trans-2-Decenal Diethyl Acetal) (10% in Ethanol, ca. 0.52mol/L)
• trans-2-Decenal Standard

• MDL： MFCD00014679
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h8-10H,2-7H2,1H3/b9-8+
• InChI Key： MMFCJPPRCYDLLZ-CMDGGOBGSA-N
• SMILES： CCCCCCC/C=C/C=O
• BRN： 1704445

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.126

Experimental Properties

• Color/Form: Transparent colorless to yellowish liquid
• Density: 0.841 g/mL at 25 °C(lit.)
• Boiling Point: 78-80 °C/3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.453(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 3.10200
• FEMA: 2366

trans-2-Decenal Standard Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317,H319,H400
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36-43-50/53
• Safety Instruction： S26-S36/37-S60-S61-S36/37/39
• FLUKA BRAND F CODES：10
• RTECS：HE2070000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R41; R43; R50/53
• Safety Term：S26;S36/37/39;S60;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on trans-2-Decenal Standard

Introduction to trans-2-Decenal Standard (CAS No. 3913-81-3)

The compound trans-2-Decenal, identified by the chemical abstracts service number CAS No. 3913-81-3, is a significant molecule in the field of organic chemistry and biochemical research. This linear aldehyde is characterized by its six-carbon chain with a double bond at the second carbon, resulting in a trans configuration. Its unique structural properties make it a valuable tool in various scientific applications, particularly in the study of olfactory receptors and flavor compounds.

trans-2-Decenal is widely recognized for its role as a key intermediate in the synthesis of complex organic molecules. Its aldehyde functional group allows for diverse chemical reactions, including oxidation, reduction, and condensation reactions, which are pivotal in pharmaceutical and agrochemical research. The compound's ability to participate in these reactions underscores its importance in developing novel synthetic pathways and methodologies.

In recent years, the study of trans-2-Decenal has seen significant advancements, particularly in understanding its interaction with biological systems. Research has demonstrated that this compound can act as an agonist for certain olfactory receptors, influencing the perception of smells and potentially contributing to the development of novel sensory modulators. These findings have opened up new avenues in the field of sensory biology and pharmaceutical development.

The use of trans-2-Decenal Standard in analytical chemistry has also gained prominence. As a reference standard, it serves as a benchmark for identifying and quantifying related compounds in complex mixtures. This application is particularly useful in quality control processes within the food and fragrance industries, where precise identification and measurement of volatile organic compounds are essential.

Recent studies have explored the potential of trans-2-Decenal in synthetic biology and biotechnology. Researchers have utilized this compound as a precursor in the biosynthesis of more complex molecules, such as certain vitamins and fatty acids. The ability to incorporate such intermediates into metabolic pathways highlights the versatility of this molecule and its potential applications in producing bio-based products.

The environmental impact of trans-2-Decenal has also been a subject of interest. Investigations into its degradation pathways and ecological effects have provided valuable insights into how organic compounds interact with natural systems. These studies are crucial for developing sustainable practices in chemical manufacturing and ensuring minimal environmental footprint.

In conclusion, the compound trans-2-Decenal (CAS No. 3913-81-3) is a multifaceted molecule with broad applications across various scientific disciplines. Its structural properties, reactivity, and biological interactions make it an indispensable tool for researchers working in organic chemistry, biochemistry, pharmaceuticals, and environmental science. As research continues to uncover new aspects of this compound, its significance is expected to grow further, driving innovation and discovery in multiple fields.